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3,4-Dibromohexane handling moisture sensitive

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Chemical Properties & Safety Profile

The table below summarizes the key information for 3,4-dibromohexane.

Property Specification

CAS Number 16230-28-7 [1] [2] [3]

Molecular Formula CeH12Br2 [4] [2]

Molecular Weight 243.967 g/mol [2]

Density 1.594 g/mL at 25°C [2]

Boiling Point 39°C at 0.8 mmHg [2] / 199.95°C at 760 mmHg (Calculated) [3]
Flash Point >230 °F (c. 110 °C) [2] / 74.17°C (Calculated) [3]

Refractive Index n20/D 1.507 [2]

Hazard Statements H315-H319-H335 (Causes skin irritation, serious eye irritation, and

respiratory irritation) [2]

Personal Protective Dust mask type N95 (US); Eyeshields; Gloves [2]
Equipment (PPE)
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Handling as a Moisture-Sensitive Compound

While explicit handling protocols for 3,4-dibromohexane are not available in the search results, its vicinal
dibromide structure implies moisture sensitivity. Strong base treatment leads to dehydrohalogenation (loss of

2 equivalents of HBr) [5]. The following general principles for moisture-sensitive compounds are critical:

e Storage: Store under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container.

e Working Environment: Perform all weighing and transfers in a controlled atmosphere, such as
inside a glovebox or under a nitrogen-purged schottline.

e Equipment: Use oven-dried glassware and syringes to introduce solvents.

Experimental Workflow for Handling

The diagram below outlines a logical workflow for the safe handling of 3,4-dibromohexane based on its

properties.
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Frequently Asked Questions

e Why is 3,4-dibromohexane considered moisture-sensitive? As a vicinal dibromide (having two

bromine atoms on adjacent carbons), it can undergo dehydrohalogenation when treated with a strong
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base, losing two equivalents of HBr and forming an alkyne [5]. Moisture and base can accelerate this

decomposition.

e What is the first thing I should do if the compound appears discolored or has solids in the bottle?
Discoloration or precipitate may indicate decomposition. Do not use the material if purity is critical

for your experiment. The compound may have reacted with trace moisture or oxygen over time.

e Where can I find the full Safety Data Sheet (SDS) for this compound? A major supplier, Sigma-
Aldrich, lists an SDS for 3,4-dibromohexane (CAS 16230-28-7) [1]. You should obtain and review

the complete SDS from a commercial supplier before working with the compound.

Key Handling Takeaways

e Moisture Sensitivity: Assume sensitivity due to its vicinal dibromide structure. A strong base can
induce a double dehydrohalogenation reaction [5].

¢ Prioritize Safety: The chemical is an irritant. Always use appropriate PPE (gloves, eye protection)
and work in a well-ventilated fume hood [2].

e Consult the SDS: For specific hazards and first-aid measures, always refer to the full Safety Data
Sheet from a reliable supplier [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [3,4-Dibromohexane handling moisture sensitive]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1520782#3-4-

dibromohexane-handling-moisture-sensitive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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